Cas no 1207031-93-3 (1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1207031-93-3
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 5399217
• Update Time: 2025-05-28

1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 4-(3,4,5-trimethoxyphenyl)-, 1,1-dioxide
• 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C18H16N2O5S/c1-23-15-8-12(9-16(24-2)18(15)25-3)20-11-13(10-19)26(21,22)17-7-5-4-6-14(17)20/h4-9,11H,1-3H3
• InChI Key： QPXSKNKTMIIEOK-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(C2=CC(OC)=C(OC)C(OC)=C2)C=C1C#N

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.5±50.0 °C(Predicted)
• pka: -7.35±0.40(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

Comprehensive Overview of 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1207031-93-3)

The compound 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1207031-93-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the benzothiazine core and trimethoxyphenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile due to their diverse biological activities. The presence of both sulfone and nitrile functional groups in its structure enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery. This aligns with the increasing demand for novel therapeutic agents in treating complex diseases such as neurodegenerative disorders and autoimmune conditions.

The synthesis of CAS No. 1207031-93-3 involves sophisticated organic chemistry techniques, including multistep reactions and catalytic processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in medicinal chemistry optimization. These characteristics have led to its inclusion in several high-throughput screening campaigns, particularly in the search for anti-inflammatory compounds and antiproliferative agents.

From a materials science perspective, the 1lambda6,4-benzothiazine derivative exhibits interesting electronic properties that could be exploited in organic electronics. The trimethoxyphenyl group contributes to its potential as a charge transport material, relevant to the development of OLEDs and organic photovoltaics. This dual applicability in both biomedical and technological fields makes it a compound of significant interdisciplinary interest.

Current research trends indicate growing searches for "benzothiazine derivatives biological activity" and "trimethoxyphenyl compounds synthesis", reflecting the scientific community's focus on this structural class. The compound's structure-activity relationship (SAR) is particularly intriguing, with the carbonitrile group playing a crucial role in its molecular interactions. These aspects are frequently discussed in forums about computational chemistry and molecular docking studies.

Quality control of 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity profile is crucial for research applications, especially in in vitro assays and animal studies. This emphasis on characterization meets the increasing demand for well-characterized research chemicals in academic and industrial laboratories.

Environmental considerations regarding CAS 1207031-93-3 are also gaining attention, with researchers investigating its biodegradability and ecotoxicological profile. These studies align with the broader movement toward green chemistry and sustainable pharmaceutical development. The compound's structural motifs are being examined for their potential in biocatalysis and enzymatic transformations, areas that are currently trending in biotechnology research.

Patent literature reveals growing intellectual property activity surrounding benzothiazine-2-carbonitrile derivatives, particularly in applications related to signal transduction inhibition and cell cycle regulation. This commercial interest underscores the compound's potential value in the pharmaceutical market, especially in niche areas like rare disease therapeutics and personalized medicine approaches.

In conclusion, 1,1-dioxo-4-(3,4,5-trimethoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile represents a fascinating intersection of medicinal chemistry, materials science, and biotechnology. Its continued study addresses several contemporary scientific challenges while offering multiple avenues for innovation in both therapeutic and technological applications.